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Compound of Interest

Compound Name: YKL-1-116

Cat. No.: B10817727 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

procedures for the disposal of YKL-1-116, a selective and covalent inhibitor of Cdk7.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle YKL-1-116 in accordance with

its Safety Data Sheet (SDS) and standard laboratory safety protocols. Always wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All

handling of the compound in its solid form should be conducted in a well-ventilated area or a

chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedure
As YKL-1-116 is a research chemical with limited publicly available disposal information, it

must be treated as hazardous chemical waste. The following steps outline a general procedure

for its safe disposal. Note: Always consult and adhere to your institution's specific waste

disposal guidelines and local regulations.

Waste Identification and Segregation:

Properly label a dedicated waste container for "YKL-1-116 and related contaminated

materials."
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Do not mix YKL-1-116 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Disposal of Unused Solid YKL-1-116:

Carefully transfer any unused or expired solid YKL-1-116 into the designated, sealed

waste container.

Avoid generating dust during the transfer.

Disposal of Solutions Containing YKL-1-116:

Aqueous and solvent-based solutions containing YKL-1-116 should be collected in a

separate, clearly labeled, and sealed hazardous waste container.

Do not dispose of solutions containing YKL-1-116 down the drain.

Disposal of Contaminated Labware:

All labware (e.g., vials, pipette tips, gloves) that has come into contact with YKL-1-116
should be considered contaminated.

Place all contaminated disposable items in the designated solid waste container for YKL-
1-116.

Non-disposable glassware should be decontaminated using an appropriate solvent (e.g.,

ethanol, DMSO) to rinse the glassware. The rinsate must be collected as hazardous

waste.

Storage of Waste:

Store the sealed waste container in a designated, secure area for hazardous waste, away

from incompatible materials.

Follow the storage temperature guidelines for the compound to ensure stability until

disposal.

Arranging for Final Disposal:
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Contact your institution's EHS office to arrange for the pickup and final disposal of the

YKL-1-116 waste by a licensed hazardous waste disposal contractor.

Quantitative Data Summary
The following table summarizes key quantitative data for YKL-1-116, primarily related to its

storage and chemical properties.[1][2][3]

Property Value

Molecular Formula C34H38N8O3

Molecular Weight 606.72 g/mol

Appearance White to off-white solid

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (Solvent) -80°C for 6 months, -20°C for 1 month

Experimental Protocols
While specific experimental protocols for the disposal of YKL-1-116 are not available, the

disposal procedure outlined above is based on standard best practices for chemical laboratory

waste management. The core principle is the containment and segregation of the chemical

waste for disposal by certified professionals.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of YKL-1-116.
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YKL-1-116 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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